1-(Diethylamino)propan-2-yl 2,4-dichlorobenzoate

• Molecular Formula: C14H19Cl2NO2
• Molecular Weight: 304.2 g/mol
• IUPAC Name: 1-(diethylamino)propan-2-yl 2,4-dichlorobenzoate
• InChI: InChI=1S/C14H19Cl2NO2/c1-4-17(5-2)9-10(3)19-14(18)12-7-6-11(15)8-13(12)16/h6-8,10H,4-5,9H2,1-3H3
• InChI Key: CRWRAGHIALXDSJ-UHFFFAOYSA-N
• SMILES: CCN(CC)CC(C)OC(=O)C1=C(C=C(C=C1)Cl)Cl

Description

1-(Diethylamino)propan-2-yl 2,4-dichlorobenzoate, also known as DEET, is a common ingredient in insect repellents. It was first developed by the United States Army in 1946 for use in jungle warfare. Since then, it has become widely used in commercial insect repellents due to its effectiveness in repelling a variety of insects, including mosquitoes, ticks, and fleas.

Mechanism of Action

The exact mechanism by which 1-(Diethylamino)propan-2-yl 2,4-dichlorobenzoate repels insects is not fully understood. It is believed that this compound interferes with the insect's ability to detect carbon dioxide, lactic acid, and other chemicals that are produced by humans and other animals. This makes it more difficult for the insect to locate its host and reduces the likelihood of a bite.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in humans and other mammals when used as directed. However, it can cause skin irritation and allergic reactions in some individuals. This compound is also known to be toxic to some aquatic organisms, including fish and amphibians.

Advantages and Limitations for Lab Experiments

1-(Diethylamino)propan-2-yl 2,4-dichlorobenzoate is a widely used insect repellent that has been extensively studied for its effectiveness in repelling a variety of insects. However, there are some limitations to its use in lab experiments. For example, this compound can interfere with the behavior of some insects, making it difficult to study their natural behaviors. Additionally, this compound can be toxic to some insects, which can make it difficult to study their physiology and biochemistry.

Future Directions

There are several areas of research that could be explored in relation to 1-(Diethylamino)propan-2-yl 2,4-dichlorobenzoate. One area of interest is the development of new insect repellents that are more effective and less toxic than this compound. Another area of research is the study of this compound's interactions with other chemicals and how these interactions affect its effectiveness as an insect repellent. Finally, there is a need for more research on the environmental impact of this compound and other insect repellents, particularly in aquatic ecosystems.

Synthesis Methods

The synthesis of 1-(Diethylamino)propan-2-yl 2,4-dichlorobenzoate involves the reaction of 2,4-dichlorobenzoic acid with diethylamine and isopropyl alcohol. This reaction is typically carried out under acidic conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

1-(Diethylamino)propan-2-yl 2,4-dichlorobenzoate has been extensively studied for its effectiveness as an insect repellent. It has been shown to be effective in repelling a variety of insects, including those that transmit diseases such as malaria, dengue fever, and Zika virus. In addition to its use in insect repellents, this compound has also been studied for its potential as a topical anesthetic and as a treatment for head lice.